Cas no 2156038-50-3 (2-methylcyclohexane-1-sulfonyl fluoride)

• Product Name: 2-methylcyclohexane-1-sulfonyl fluoride
• CAS No: 2156038-50-3
• MF: C₇H₁₃FO₂S
• MW: 180.240324735641
• CID: 6112497
• PubChem ID: 154159883
• Update Time: 2024-01-02

2-methylcyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methylcyclohexane-1-sulfonyl fluoride
• Cyclohexanesulfonyl fluoride, 2-methyl-
• EN300-1451075
• 2156038-50-3

• Inchi： 1S/C7H13FO2S/c1-6-4-2-3-5-7(6)11(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： ZODWUPWYPVEIEW-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)CCCCC1C

Computed Properties

• Exact Mass: 180.06202899g/mol
• Monoisotopic Mass: 180.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 244.7±7.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides